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Compound of Interest

Compound Name: Acid Red 57

Cat. No.: B082765 Get Quote

Application Notes
Acid Red 57 is a synthetic azo dye suitable for the coloration of protein fibers such as silk and

wool, as well as synthetic polyamides like nylon.[1][2][3][4][5] Its vibrant red hue and good

lightfastness make it a valuable tool for researchers in various fields, including materials

science and drug development, where precise and consistent staining of nylon fabrics is

required.[1][2] This document provides a detailed protocol for the application of Acid Red 57 to

nylon fabrics for research purposes, along with relevant technical data and visualizations to

ensure reproducibility and accuracy.

The dyeing mechanism of acid dyes on nylon fibers is primarily governed by ionic interactions.

[6] In an acidic environment, the amino groups (-NH2) of the nylon polymer become

protonated, acquiring a positive charge (-NH3+). Acid Red 57, being an anionic dye containing

sulfonic acid groups (-SO3-), is attracted to these positively charged sites on the nylon fiber.

This electrostatic attraction, along with van der Waals forces and hydrogen bonding, results in

the fixation of the dye to the fabric.[6] The pH of the dye bath is a critical parameter; a lower pH

increases the number of cationic sites on the nylon, thereby enhancing dye uptake.[7]

Experimental Protocols
Materials

Nylon 6 or Nylon 6,6 fabric

Acid Red 57 (C.I. 17053; CAS 12217-34-4)[1][3]
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Acetic acid (CH₃COOH) or Sulfamic acid (H₃NSO₃)[7][8]

Sodium sulfate (Na₂SO₄), anhydrous (optional, as a leveling agent)

Non-ionic wetting agent

Distilled or deionized water

Laboratory-grade beakers

Heating plate with magnetic stirrer

Thermometer

pH meter

Glass rods

Graduated cylinders

Analytical balance

Pre-treatment of Nylon Fabric
Scouring: To ensure uniform dyeing, it is essential to remove any oils, waxes, or other

impurities from the nylon fabric. Wash the fabric in a solution containing 1 g/L of a non-ionic

wetting agent at 60-70°C for 30 minutes.

Rinsing: Thoroughly rinse the scoured fabric with hot water followed by cold water to remove

any residual wetting agent.

Drying: Allow the fabric to air dry or use a laboratory oven at a low temperature.

Staining Protocol
Dye Bath Preparation:

Calculate the required volume of the dye bath based on a liquor-to-goods ratio (L:R) of

20:1 (e.g., for 5 grams of fabric, use 100 mL of water).[8]
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In a beaker, dissolve the calculated amount of Acid Red 57 in distilled water. For a 2%

shade on weight of fiber (o.w.f.), use 0.1 g of dye for 5 g of fabric.[8]

Add a leveling agent, such as 1 g/L sodium sulfate, to the dye bath to promote even dye

distribution.

Add a wetting agent (1 g/L) to improve the fabric's wettability.[9]

Dyeing Procedure:

Immerse the pre-treated and wetted nylon fabric into the dye bath at room temperature.

Slowly raise the temperature of the dye bath to 90-100°C at a rate of approximately 2°C

per minute while stirring continuously.[8][10]

Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[8] Alternatively, for improved

exhaustion, the pH can be gradually lowered to 3.75-2.25 using sulfamic acid.[7]

Maintain the dyeing temperature at 90-100°C for 30-60 minutes, ensuring the fabric

remains fully submerged and is agitated gently to prevent uneven dyeing.[8]

Post-treatment:

After the dyeing period, allow the dye bath to cool down to about 60°C before removing

the fabric.

Rinse the dyed fabric thoroughly with cold water until the rinse water runs clear.

Perform a hot wash with a non-ionic detergent (1 g/L) at 60°C for 15 minutes to remove

any unfixed dye.

Rinse again with cold water.

Squeeze out excess water and allow the fabric to air dry.

Data Presentation
Table 1: Physicochemical Properties of Acid Red 57
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Property Value Reference

C.I. Name Acid Red 57 [1][3]

CAS Number 12217-34-4 [1][2][3]

Molecular Formula C₂₄H₂₁N₄NaO₆S₂ [1][2][3][5]

Molecular Weight 548.57 g/mol [1][3][5]

Solubility in Water (90°C) 70 g/L [1][3][4]

Appearance Bright red powder [1][3][4]

Table 2: Fastness Properties of Acid Red 57 on
Polyamide Fabric

Fastness Test
ISO Standard
Rating (1-5)

AATCC Standard
Rating (1-5)

Reference

Light Fastness 5-6 5-6 [1]

Soaping (Fading) 4-5 4 [1]

Soaping (Staining) 4-5 4 [1]

Perspiration (Fading) 4 3-4 [1]

Oxygen Bleaching

(Stain)
3-4 1 [1]

Seawater (Fading) - 3-4 [1]

Note: Fastness ratings are on a scale of 1 to 5 (or 1-8 for lightfastness), where a higher number

indicates better fastness.

Mandatory Visualization
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Fabric Preparation Dyeing Process Post-Treatment

Scouring
(1 g/L non-ionic wetting agent, 60-70°C, 30 min) Hot & Cold Water Rinse Prepare Dye Bath

(Acid Red 57, Leveling Agent, Wetting Agent)
Immerse Fabric

(Room Temperature)
Heat to 90-100°C

(2°C/min)
Adjust pH to 4.5-5.5

(Acetic Acid) Dye for 30-60 min Cool to 60°C Cold Water Rinse Hot Wash
(1 g/L non-ionic detergent, 60°C, 15 min) Final Cold Water Rinse Air Dry
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Caption: Experimental workflow for staining nylon fabric with Acid Red 57.
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Caption: Signaling pathway of Acid Red 57 binding to nylon fiber.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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